Cas no 2227803-69-0 ((2R)-1,1,1-trifluoro-3-(2,4,5-trifluorophenyl)propan-2-ol)

• Product Name: (2R)-1,1,1-trifluoro-3-(2,4,5-trifluorophenyl)propan-2-ol
• CAS No: 2227803-69-0
• MF: C₉H₆F₆O
• MW: 244.133763790131
• CID: 5569681
• PubChem ID: 165657033
• Update Time: 2025-05-24

(2R)-1,1,1-trifluoro-3-(2,4,5-trifluorophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1,1,1-trifluoro-3-(2,4,5-trifluorophenyl)propan-2-ol
• 2227803-69-0
• EN300-1943039

• Inchi： 1S/C9H6F6O/c10-5-3-7(12)6(11)1-4(5)2-8(16)9(13,14)15/h1,3,8,16H,2H2/t8-/m1/s1
• InChI Key： ZMUDFUNQGOFQRW-MRVPVSSYSA-N
• SMILES： FC([C@@H](CC1C=C(C(=CC=1F)F)F)O)(F)F

Computed Properties

• Exact Mass: 244.03228378g/mol
• Monoisotopic Mass: 244.03228378g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Additional information on (2R)-1,1,1-trifluoro-3-(2,4,5-trifluorophenyl)propan-2-ol

Latest Research Insights on (2R)-1,1,1-trifluoro-3-(2,4,5-trifluorophenyl)propan-2-ol (CAS: 2227803-69-0) in Chemical Biology and Pharmaceutical Applications

The compound (2R)-1,1,1-trifluoro-3-(2,4,5-trifluorophenyl)propan-2-ol (CAS: 2227803-69-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and emerging roles in drug discovery.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of fluorinated pharmaceuticals. The presence of multiple fluorine atoms enhances its metabolic stability and bioavailability, making it an attractive candidate for the development of novel therapeutics. Researchers have employed advanced synthetic methodologies, including asymmetric catalysis and enantioselective reduction, to produce high-purity (2R)-1,1,1-trifluoro-3-(2,4,5-trifluorophenyl)propan-2-ol with excellent yield and stereochemical control.

In pharmacological studies, this compound has demonstrated promising activity as a modulator of specific enzyme targets, particularly in the context of central nervous system (CNS) disorders. Preclinical data suggest its potential efficacy in modulating neurotransmitter systems, with implications for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier, attributed to its fluorinated structure, further underscores its therapeutic potential.

Moreover, recent investigations have explored the compound's utility in positron emission tomography (PET) imaging. The incorporation of fluorine-18 isotopes into its structure has enabled the development of novel radiotracers for imaging pathological processes in vivo. This application represents a significant advancement in diagnostic imaging, offering improved resolution and specificity for detecting disease biomarkers.

Ongoing research is also examining the safety profile and pharmacokinetic properties of (2R)-1,1,1-trifluoro-3-(2,4,5-trifluorophenyl)propan-2-ol. Preliminary toxicological assessments indicate a favorable safety margin, with no significant off-target effects observed in animal models. These findings support further development of this compound as a lead candidate for clinical translation.

In conclusion, (2R)-1,1,1-trifluoro-3-(2,4,5-trifluorophenyl)propan-2-ol (CAS: 2227803-69-0) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its unique structural features, coupled with its diverse applications in drug discovery and diagnostic imaging, position it as a valuable tool for advancing therapeutic innovation. Future studies will likely focus on optimizing its pharmacological properties and exploring its potential in combination therapies.